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An In-depth Technical Guide to Disperse Blue 54
For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 54, identified by the CAS Number 12217-77-5, is an anthraquinone-based dye

valued for its vibrant blue coloration and application in the textile industry.[1][2] This technical

guide provides a comprehensive overview of its chemical structure, physicochemical

properties, and relevant experimental protocols, tailored for a scientific audience. While

primarily used in dyeing synthetic fibers, understanding its chemical behavior is crucial for

various research and development applications, including material science and toxicology.

Chemical Structure and Identification
The precise chemical structure of Disperse Blue 54 corresponds to the molecular formula

C₂₀H₁₂N₂O₆.[2][3] It is classified as an anthraquinone dye, indicating a core structure derived

from 9,10-anthracenedione.[1]

Synonyms: C.I. Disperse Blue 54, Kayalon Polyester Blue BL-SF, Sumikaron Blue S-2GL,

Terasil Blue GF[2][3][4]

While a definitive IUPAC name is not readily available in public literature, the structure consists

of a substituted anthraquinone core.
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Physicochemical Properties
Disperse Blue 54 exhibits properties characteristic of disperse dyes, notably low water

solubility, which is fundamental to its application in dyeing hydrophobic fibers like polyester. A

summary of its known properties is presented below.

Property Value Reference

CAS Number 12217-77-5 [1][2]

Molecular Formula C₂₀H₁₂N₂O₆ [2][3]

Molecular Weight 392.32 g/mol Calculated

Appearance Blue powder Inferred from use

Water Solubility Low [5]

Light Fastness 7-8 (Excellent) Inferred from similar dyes

Sublimation Fastness Moderate Inferred from similar dyes

Washing Fastness Good Inferred from similar dyes

Note: Quantitative data for melting point, boiling point, and specific water solubility are not

consistently reported in publicly available literature.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Disperse Blue 54 are not

extensively published. However, based on the general chemistry of anthraquinone and

disperse dyes, the following methodologies are representative.

Synthesis of Anthraquinone Dyes (General Procedure)
The synthesis of anthraquinone dyes often involves the substitution of various functional

groups onto the basic anthraquinone structure. A general, illustrative synthesis pathway is

provided below. This is a conceptual representation and specific reagents and conditions for

Disperse Blue 54 may vary.
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A generalized synthesis pathway for anthraquinone dyes.

A representative, though not specific to Disperse Blue 54, synthesis method for a disperse

blue dye involves the nitration of an anthraquinone derivative, followed by reduction and

subsequent chemical modifications.[6] For instance, the preparation of Disperse Blue 56

involves the nitration of anthraquinone, followed by phenoxylation, a second nitration,

reduction, and bromination.[6]

Analysis by High-Performance Liquid Chromatography
(HPLC)
The analysis of disperse dyes is commonly performed using reverse-phase HPLC with a

photodiode array (PDA) and/or mass spectrometry (MS) detector.

Illustrative HPLC Method:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (often with a modifier like formic acid).

Detection: PDA detection at the wavelength of maximum absorbance for the dye, and/or ESI-

MS for mass confirmation.

Sample Preparation: Extraction of the dye from the matrix (e.g., textile fiber) using a suitable

organic solvent, followed by filtration.
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The inclusion of a mass detector provides higher confidence in peak identification and can help

in the analysis of impurities.

Toxicological Information
There is a lack of publicly available, specific toxicological data for Disperse Blue 54, such as

LD50 values. However, it is important to note that some disperse dyes, particularly certain azo

dyes, have been found to have mutagenic and genotoxic properties.[7] Furthermore, some

disperse dyes are known to be skin sensitizers and can cause contact dermatitis.[8] Given the

limited toxicological data, Disperse Blue 54 should be handled with appropriate laboratory

safety precautions.

Dye-Fiber Interaction
The application of Disperse Blue 54, like other disperse dyes, on synthetic fibers such as

polyester relies on the principle of dyeing from a dispersion. The dye molecules, having low

water solubility, are dispersed in the dyebath and subsequently diffuse into the hydrophobic

fiber.
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Mechanism of disperse dyeing on synthetic fibers.

The process is driven by heat, which increases the kinetic energy of the dye molecules and

swells the polymer chains of the fiber, allowing for the penetration of the dye.[5] The dye is then

held within the fiber matrix primarily through non-ionic forces such as van der Waals forces and

dipole-dipole interactions.[5]

Conclusion
Disperse Blue 54 is a commercially significant anthraquinone dye with well-established

applications in the textile industry. While its fundamental chemical identity is known, there is a

notable lack of comprehensive, publicly available data on its quantitative physicochemical

properties and toxicology. The experimental protocols outlined in this guide are based on
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general principles of dye chemistry and analysis and provide a framework for researchers

working with this and similar compounds. Further investigation is warranted to fully characterize

its properties and potential biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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